Cas no 118117-31-0 (26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-)

26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Properties

Names and Identifiers

• 26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-
• Karounidiol
• (3R,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-3-ol
• (3R,6bS,8aS,11R,12bS,14bS)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-3-ol
• 26-Noroleana-7,9(11)-diene-3,29-diol, 13-methyl-, (3.alpha.,13.alpha., 14.beta.,20.alpha.)-
• Aids064688
• Aids-064688
• (3R,6Bs,8as,11R,12bs,14bs)-11-hydroxymethyl-4,4,6B,8A,11,12B,14B-heptamethyl-1,2,3,4,4A,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14B-octadecahydro-picen-3-ol
• CHEMBL1983444
• (3R,4aR,6aS,6bS,8aS,11R,12aR,14bS)-11-(hydroxymethyl)-4,4,6a,6b,8a,11,14b-heptamethyl-1,2,3,4a,5,7,8,9,10,12,12a,13-dodecahydropicen-3-ol
• CS-0085918
• 118117-31-0
• NCI60_037647
• Isokarounidiol
• HY-124220
• CHEBI:81057
• D:C-Friedooleana-7,29-diol
• NSC-705536
• C17394
• AKOS040761945
• FS-7058
• CCRIS 7117
• DC-friedo-oleana-7,9(11)-diene-3alpha,29-diol
• NSC705536
• Q27155012
• SCHEMBL23824873
• (3r,6bs,8as,11r,12bs,14bs)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-3-ol
• DA-74725
• +Expand

• InChIKey： UIXJVDGAGQPTFR-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H48O2/c1-25(2)22-9-8-21-20(28(22,5)12-11-24(25)32)10-13-30(7)23-18-26(3,19-31)14-15-27(23,4)16-17-29(21,30)6/h8,10,22-24,31-32H,9,11-19H2,1-7H3
• SMILES： OCC1(CCC2(C)C(C3(CC=C4C5(CCC(O)C(C)(C)C5CC=C4C3(C)CC2)C)C)C1)C

Computed Properties

• Exact Mass: 440.36500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 440.365431
• Heavy Atom Count: 32
• Complexity: 868
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 7.06140
• PSA: 40.46000
• Refractive Index: 1.561
• Boiling Point: 542.7°Cat760mmHg
• Flash Point: 222.5°C
• Color/Form: Powder
• Density: 1.07